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Compound of Interest

Compound Name: 2-Methoxybenzoic acid

Cat. No.: B1677285 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core characteristics of

O-Methylsalicylic acid, with a focus on its key isomers: 3-Methylsalicylic acid, 4-Methylsalicylic

acid, 5-Methylsalicylic acid, and 6-Methylsalicylic acid. The term "O-Methylsalicylic acid" can be

ambiguous; this guide clarifies the distinct properties, synthesis, and biological activities of

these important chemical entities.

Core Chemical and Physical Properties
The fundamental properties of the four primary isomers of methylsalicylic acid are summarized

below, offering a comparative overview for researchers.
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Property
3-
Methylsalicylic
Acid

4-
Methylsalicylic
Acid

5-
Methylsalicylic
Acid

6-
Methylsalicylic
Acid

IUPAC Name

2-Hydroxy-3-

methylbenzoic

acid

2-Hydroxy-4-

methylbenzoic

acid

2-Hydroxy-5-

methylbenzoic

acid

2-Hydroxy-6-

methylbenzoic

acid[1]

Synonyms
o-Cresotic acid,

2,3-Cresotic acid
m-Cresotic acid

p-Cresotic acid,

2,5-Cresotic acid

2,6-Cresotic

acid[1][2]

CAS Number 83-40-9[3][4] 50-85-1 89-56-5 567-61-3

Molecular

Formula
C₈H₈O₃ C₈H₈O₃ C₈H₈O₃ C₈H₈O₃

Molecular Weight 152.15 g/mol [4] 152.15 g/mol [5] 152.15 g/mol 152.15 g/mol

Melting Point 163-165 °C[3][4] 173-177 °C[5][6] 150-154 °C 168-171 °C

Boiling Point
~235 °C

(estimate)[3]

~235 °C

(estimate)[6]

~235 °C

(estimate)
Decomposes

Solubility

Soluble in

methanol,

ethanol, ether;

slightly soluble in

water (1.5 g/L at

20 °C)[3]

Soluble in

chloroform,

DMSO,

methanol;

soluble in water

(10 g/L at 20 °C)

[6][7]

Soluble in basic

water, polar

organic solvents;

water solubility of

21.9 g/L at 100

°C.[8]

Soluble in

ethanol,

methanol, DMF,

DMSO.

pKa
2.99 (at 25 °C)[2]

[3]
3.17 (at 25 °C)[6] 4.08 (at 25 °C)[8] ~3.0

Appearance

White to slightly

reddish

crystalline

solid[3]

White to grayish-

beige powder[6]

White to beige

powder[8]

White crystalline

solid

Synthesis and Experimental Protocols
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The primary method for synthesizing methylsalicylic acid isomers is the Kolbe-Schmitt reaction,

which involves the carboxylation of the corresponding cresolate. Below are generalized

experimental protocols for the synthesis of each isomer, which can be adapted for specific

laboratory conditions.
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Figure 1: Generalized workflow for the synthesis of methylsalicylic acid isomers via the Kolbe-

Schmitt reaction.

Protocol 1: Synthesis of 3-Methylsalicylic Acid from o-
Cresol

Formation of Sodium o-Cresolate: In a high-pressure autoclave, dissolve sodium hydroxide

in a suitable solvent (e.g., a minimal amount of water, followed by removal by evaporation).

Add an equimolar amount of o-cresol to the dried sodium hydroxide. Heat the mixture under

vacuum to remove any residual water and form the anhydrous sodium o-cresolate.

Carboxylation: Pressurize the autoclave with carbon dioxide to approximately 100 atm. Heat

the mixture to 120-140 °C with constant stirring for several hours.

Work-up and Acidification: After cooling the reactor, dissolve the solid product in water.

Acidify the solution with dilute sulfuric acid until the pH is acidic, leading to the precipitation

of crude 3-methylsalicylic acid.
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Purification: Collect the crude product by filtration and wash with cold water. Purify the 3-

methylsalicylic acid by recrystallization from hot water or a suitable organic solvent mixture.

[9]

Protocol 2: Synthesis of 4-Methylsalicylic Acid from m-
Cresol
This synthesis follows the same general procedure as for 3-methylsalicylic acid, with m-cresol

as the starting material. The reaction conditions for carboxylation may require optimization to

favor the desired isomer.[10]

Protocol 3: Synthesis of 5-Methylsalicylic Acid from p-
Cresol
The synthesis of 5-methylsalicylic acid is achieved through the carboxylation of sodium p-

cresolate, following the general Kolbe-Schmitt protocol outlined above.[11]

Protocol 4: Purification by Recrystallization
Solvent Selection: Choose a solvent in which the methylsalicylic acid isomer is sparingly

soluble at room temperature but highly soluble at the solvent's boiling point. Water is a

common solvent for this purpose.[12]

Dissolution: Dissolve the crude methylsalicylic acid in a minimum amount of the hot solvent

to form a saturated solution.

Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution

through a pre-heated funnel to remove them.

Crystallization: Allow the filtrate to cool slowly to room temperature. Crystal formation should

occur as the solubility of the compound decreases. The cooling process can be completed in

an ice bath to maximize crystal yield.

Isolation and Drying: Collect the purified crystals by vacuum filtration, washing them with a

small amount of cold solvent. Dry the crystals in a desiccator or a low-temperature oven to

remove any remaining solvent.[12][13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://en.wikipedia.org/wiki/3-Methylsalicylic_acid
https://en.wikipedia.org/wiki/4-Methylsalicylic_acid
https://en.wikipedia.org/wiki/5-Methylsalicylic_acid
https://bt1.qu.edu.iq/wp-content/uploads/sites/47/2016/04/3-Recrystallization-of-Salicylic-acid.pdf
https://bt1.qu.edu.iq/wp-content/uploads/sites/47/2016/04/3-Recrystallization-of-Salicylic-acid.pdf
https://www.youtube.com/watch?v=PU_weGmJ34M
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Signaling Pathways
The methylsalicylic acid isomers exhibit a range of biological activities, some of which are

linked to well-defined signaling pathways.

3-Methylsalicylic Acid: Fibrinolytic Activity
3-Methylsalicylic acid has been shown to possess significant fibrinolytic activity, suggesting its

potential role in the dissolution of blood clots. The fibrinolytic system is a complex cascade of

enzymatic reactions that results in the degradation of fibrin.
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Figure 2: Simplified diagram of the fibrinolytic system.

Salicylates and the NF-κB Signaling Pathway
Salicylates, the class of compounds to which methylsalicylic acids belong, are known to exert

anti-inflammatory effects by inhibiting the NF-κB (nuclear factor kappa-light-chain-enhancer of

activated B cells) signaling pathway. NF-κB is a key transcription factor that regulates the

expression of genes involved in inflammation.

Inflammatory Stimulus
(e.g., TNF-α, IL-1)

IKK Complex

activates

IκB

phosphorylates

NF-κB

releases

Nucleus

translocates to

Gene Transcription
(Inflammatory Genes)

activates

Salicylates

inhibits

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1677285?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 3: Inhibition of the NF-κB signaling pathway by salicylates.

6-Methylsalicylic Acid and Plant Defense Signaling
6-Methylsalicylic acid has been observed to mimic the action of salicylic acid in plants, a key

signaling molecule in the activation of defense mechanisms against pathogens. This pathway

involves the induction of pathogenesis-related (PR) proteins.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdnx.uobabylon.edu.iq [cdnx.uobabylon.edu.iq]

2. 3-Methylsalicylic acid CAS#: 83-40-9 [m.chemicalbook.com]

3. 3-Methylsalicylic acid | 83-40-9 [amp.chemicalbook.com]

4. 3-Methylsalicylic acid 96.0 83-40-9 [sigmaaldrich.com]

5. 4-Methylsalicylic acid 99 50-85-1 [sigmaaldrich.com]

6. 4-Methylsalicylic acid CAS#: 50-85-1 [m.chemicalbook.com]

7. chembk.com [chembk.com]

8. 5-Methylsalicylic acid CAS#: 89-56-5 [amp.chemicalbook.com]

9. 3-Methylsalicylic acid - Wikipedia [en.wikipedia.org]

10. 4-Methylsalicylic acid - Wikipedia [en.wikipedia.org]

11. 5-Methylsalicylic acid - Wikipedia [en.wikipedia.org]

12. bt1.qu.edu.iq [bt1.qu.edu.iq]

13. youtube.com [youtube.com]

To cite this document: BenchChem. [O-Methylsalicylic Acid: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677285#o-methylsalicylic-acid-basic-characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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